Cas no 19389-49-2 (3-amino-2-methyl-3-phenylacrylonitrile)

• Product Name: 3-amino-2-methyl-3-phenylacrylonitrile
• CAS No: 19389-49-2
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 51285
• PubChem ID: 6371378
• Update Time: 2025-10-29

3-amino-2-methyl-3-phenylacrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-3-phenylacrylonitrile
• 1-Amino-2-cyano-1-phenylpropen
• 3-amino-2,3-diphenyl-acrylonitrile
• 3-amino-2-methyl-3-phenyl-acrylonitrile
• 3-amino-but-2-enethioic acid amide
• 3-Iminobutanimidothioic acid
• 3-Imino-monothio-buttersaeureamid
• 3-Imino-thio-buttersaeure-amid
• 3-Iminothiobutyramide
• Butanethiol,1,3-diimino
• Butyramide,3-iminothio
• 3-amino-2-methyl-3-phenyl-prop-2-enenitrile
• AKOS016011835
• (Z)-3-amino-2-methyl-3-phenylprop-2-enenitrile
• A813673
• (Z)-3-amino-2-methyl-3-phenylacrylonitrile
• Z56759567
• SCHEMBL18025368
• HMS1394O02
• 3-amino-2-methyl-3-phenyl-2-propenenitrile
• 19389-49-2

• Inchi： 1S/C10H10N2/c1-8(7-11)10(12)9-5-3-2-4-6-9/h2-6H,12H2,1H3/b10-8-
• InChI Key： YSYGWWPQIGAWSV-NTMALXAHSA-N
• SMILES： N/C(=C(\C#N)/C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 365 °C at 760 mmHg
• Flash Point: 174.6 °C
• Refractive Index: 1.576
• PSA: 49.81000
• LogP: 2.60018

Additional information on 3-amino-2-methyl-3-phenylacrylonitrile

Recent Advances in the Study of 3-Amino-2-methyl-3-phenylacrylonitrile (CAS: 19389-49-2)

The compound 3-amino-2-methyl-3-phenylacrylonitrile (CAS: 19389-49-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 3-amino-2-methyl-3-phenylacrylonitrile as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in the development of pharmaceuticals. Its unique structural features, including the presence of both amino and cyano functional groups, make it a valuable building block for the construction of more complex molecules. For instance, researchers have successfully utilized this compound in the synthesis of novel pyridine and pyrimidine derivatives, which exhibit promising antimicrobial and anticancer activities.

In addition to its synthetic utility, 3-amino-2-methyl-3-phenylacrylonitrile has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. This finding suggests its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, molecular docking studies have revealed that the compound can interact with specific binding sites on target proteins, providing insights into its mechanism of action.

The pharmacological potential of 3-amino-2-methyl-3-phenylacrylonitrile has also been explored in the context of neurodegenerative diseases. A recent preprint article (2024) reported that derivatives of this compound showed neuroprotective effects in in vitro models of Alzheimer's disease. These effects were attributed to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation, which are key pathological features of the disease. While these findings are preliminary, they underscore the compound's potential as a scaffold for designing neurotherapeutic agents.

From a chemical perspective, advancements have been made in the optimization of synthetic routes for 3-amino-2-methyl-3-phenylacrylonitrile. A 2023 paper in Organic Process Research & Development described a novel, high-yield synthesis method that employs environmentally friendly catalysts, addressing previous challenges related to scalability and sustainability. This development is particularly significant for industrial applications, where efficient and cost-effective production methods are critical.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-2-methyl-3-phenylacrylonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated in preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile, as well as in vivo efficacy and safety evaluations in relevant disease models.

In conclusion, 3-amino-2-methyl-3-phenylacrylonitrile (CAS: 19389-49-2) represents a compound of growing interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule positions it as a valuable asset in drug discovery. The recent studies discussed in this brief highlight its potential across multiple therapeutic areas, from anti-inflammatory agents to neuroprotective drugs. As research in this area continues to evolve, it is anticipated that further innovations will emerge, paving the way for the development of novel therapeutics based on this versatile scaffold.